Cas no 1111109-52-4 (5-(2,6-difluorophenyl)-1H-pyridin-2-one)

5-(2,6-Difluorophenyl)-1H-pyridin-2-one is a fluorinated heterocyclic compound featuring a pyridinone core substituted with a 2,6-difluorophenyl group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the pyridinone moiety offers versatile reactivity for further functionalization. Its well-defined molecular architecture supports applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound’s high purity and consistent performance make it suitable for rigorous synthetic and biological studies. Proper handling under controlled conditions is recommended due to its potential reactivity.

5-(2,6-difluorophenyl)-1H-pyridin-2-one structure

1111109-52-4 structure

Product Name:5-(2,6-difluorophenyl)-1H-pyridin-2-one

CAS No:1111109-52-4

MF:C₁₁H₇F₂NO

MW:207.176189661026

MDL:MFCD11876512

CID:2606711

PubChem ID:53217695

Update Time:2025-08-02

5-(2,6-difluorophenyl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

- 5-(2,6-difluorophenyl)-1H-pyridin-2-one
- MFCD11876512
- 1111109-52-4
- 5-(2,6-Difluorophenyl)pyridin-2(1H)-one
- DTXSID00682724
- 5-(2,6-Difluorophenyl)-2-hydroxypyridine, 95%
- 5-(2,6-DIFLUOROPHENYL)-2-HYDROXYPYRIDINE
- MDL： MFCD11876512
- Inchi： 1S/C11H7F2NO/c12-8-2-1-3-9(13)11(8)7-4-5-10(15)14-6-7/h1-6H,(H,14,15)
- InChI Key： ODSJLEWAORDYAD-UHFFFAOYSA-N
- SMILES： FC1C=CC=C(C=1C1C=CC(NC=1)=O)F

Computed Properties

Exact Mass: 207.05
Monoisotopic Mass: 207.05
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 315
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.1A^2
XLogP3: 1.6

Experimental Properties

PSA: 33.12000
LogP: 2.73240

5-(2,6-difluorophenyl)-1H-pyridin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB317639-5 g	5-(2,6-Difluorophenyl)-2-hydroxypyridine; 95%	1111109-52-4		5g	€1,159.00	2022-03-25
abcr	AB317639-5g	5-(2,6-Difluorophenyl)-2-hydroxypyridine, 95%; .	1111109-52-4	95%	5g	€1159.00	2024-04-20

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Additional information on 5-(2,6-difluorophenyl)-1H-pyridin-2-one

Comprehensive Overview of 5-(2,6-Difluorophenyl)-1H-Pyridin-2-One (CAS No. 1111109-52-4): Properties, Applications, and Research Insights

The compound 5-(2,6-difluorophenyl)-1H-pyridin-2-one (CAS No. 1111109-52-4) is a fluorinated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluorophenyl moiety and the pyridin-2-one core, make it a versatile intermediate for designing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on optimizing the synthesis of 5-(2,6-difluorophenyl)-1H-pyridin-2-one to improve yield and scalability. This aligns with the broader trend of green chemistry and sustainable manufacturing, as industries seek eco-friendly alternatives to traditional synthetic routes. The compound’s fluorine substitution enhances its metabolic stability and binding affinity, making it a valuable scaffold for developing next-generation therapeutics.

From an analytical perspective, CAS No. 1111109-52-4 exhibits distinct spectroscopic properties, such as characteristic NMR peaks and mass fragmentation patterns, which facilitate its identification in complex mixtures. Advanced techniques like LC-MS and X-ray crystallography have been employed to elucidate its molecular conformation, addressing common queries about its structural integrity under varying conditions. These insights are critical for quality control in industrial applications.

The agrochemical sector has also explored derivatives of 5-(2,6-difluorophenyl)-1H-pyridin-2-one for their potential as pest control agents. With rising global concerns about food security and sustainable agriculture, this compound’s role in developing low-toxicity, high-efficacy pesticides resonates with current market needs. Its mode of action, often involving enzyme inhibition, is a hot topic in crop protection research.

Beyond its industrial applications, the safety profile of 5-(2,6-difluorophenyl)-1H-pyridin-2-one has been rigorously evaluated. Toxicology studies indicate low acute toxicity, addressing frequent searches about its handling precautions and environmental impact. Regulatory compliance data, including REACH and FDA guidelines, further underscore its suitability for large-scale use, a key consideration for manufacturers.

In summary, 5-(2,6-difluorophenyl)-1H-pyridin-2-one (CAS No. 1111109-52-4) represents a multifaceted compound with expanding relevance in life sciences. Its integration into high-throughput screening libraries and structure-activity relationship studies highlights its enduring value in innovation-driven fields. As research progresses, this molecule is poised to play a pivotal role in addressing contemporary challenges in health and agriculture.